Cas no 1806906-54-6 (6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride)

• Product Name: 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride
• CAS No: 1806906-54-6
• MF: C₇H₃ClF₂N₂O₃S
• MW: 268.625126123428
• CID: 4874195
• Update Time: 2025-08-05

6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride

• Inchi： 1S/C7H3ClF2N2O3S/c8-16(14,15)6-4(13)1-3(2-11)12-5(6)7(9)10/h1,7H,(H,12,13)
• InChI Key： GPNFLBNXRVDIJL-UHFFFAOYSA-N
• SMILES： ClS(C1C(C=C(C#N)NC=1C(F)F)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 550
• XLogP3: 0.9
• Topological Polar Surface Area: 95.4

Additional information on 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride

Comprehensive Overview of 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride (CAS No. 1806906-54-6)

6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride (CAS No. 1806906-54-6) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, featuring a pyridine core substituted with cyano, difluoromethyl, hydroxy, and sulfonyl chloride functional groups. Its unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and crop protection agents.

The growing interest in 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride is driven by its versatility in organic synthesis. Researchers are increasingly exploring its potential in drug discovery, especially for targeting kinase pathways and metabolic disorders. Recent studies highlight its role in designing small-molecule therapeutics, aligning with the trend toward precision medicine. Additionally, its agrochemical applications are gaining traction due to the demand for sustainable pest control solutions.

From a chemical properties perspective, this compound exhibits moderate solubility in polar organic solvents, making it suitable for solution-phase reactions. Its sulfonyl chloride group is highly reactive, enabling efficient amide bond formation and nucleophilic substitutions. These characteristics are critical for high-throughput screening and combinatorial chemistry, which are pivotal in modern pharmaceutical R&D.

The synthesis of 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride typically involves multistep organic reactions, including halogenation and sulfonation of the pyridine backbone. Advances in green chemistry have prompted the development of more efficient routes, reducing waste and improving yields. This aligns with the broader industry shift toward environmentally friendly synthesis methods.

In the context of market trends, the demand for specialty chemicals like this compound is rising, driven by the expansion of biopharmaceutical and agrochemical sectors. Analysts note its relevance in patented formulations, particularly in cancer research and herbicide development. Its CAS No. 1806906-54-6 is frequently cited in academic publications and patent databases, underscoring its scientific importance.

For researchers seeking custom synthesis or bulk quantities, it is essential to source high-purity 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride from reputable suppliers. Quality control measures, such as HPLC analysis and NMR verification, are critical to ensure consistency in downstream applications. Storage recommendations typically include anhydrous conditions to prevent degradation.

Looking ahead, the compound’s potential in emerging technologies like AI-driven drug design and catalytic processes is being explored. Its integration into automated synthesis platforms could further streamline molecular innovation. As the scientific community continues to uncover new applications, 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride is poised to remain a key player in advanced chemical research.